Shi Epoxidation Oxazolidinone Ethyl Catalyst
Overview
Description
The Shi Epoxidation Oxazolidinone Ethyl Catalyst is a fructose-derived organocatalyst used in the synthesis of epoxides from various alkenes . The primary oxidant used in this process is Oxone . The catalyst is also known by its chemical name, (3aR,5′S,7aR)-3′- (4-Ethylphenyl)-dihydro-2,2-dimethyl-spiro [6H-1,3-dioxolo [4,5-c]pyran-6,5′-oxazolidine]-2′,7 (4H)-dione .
Synthesis Analysis
The Shi Epoxidation allows the synthesis of epoxides from various alkenes using a fructose-derived organocatalyst with Oxone as the primary oxidant . The ketone can be synthesized in two steps from the very cheap chiral starting material D-fructose by ketalization and oxidation .Molecular Structure Analysis
The empirical formula of the Shi Epoxidation Oxazolidinone Ethyl Catalyst is C18H21NO6 . Its molecular weight is 347.36 . The catalyst is also known by its systematic name, (3aR,5′S,7aR)-3′- (4-Ethylphenyl)-dihydro-2,2-dimethyl-spiro [6H-1,3-dioxolo [4,5-c]pyran-6,5′-oxazolidine]-2′,7 (4H)-dione .Chemical Reactions Analysis
The Shi Epoxidation involves treating alkenes with Oxone (potassium peroxymonosulfate) in the presence of the Shi catalyst . The reaction is believed to proceed via a dioxirane intermediate generated from the ketone catalyst by the Oxone .Physical And Chemical Properties Analysis
The Shi Epoxidation Oxazolidinone Ethyl Catalyst is a solid substance . Its optical activity is [α]22/D −17.0°, c = 0.5 in chloroform .- “Shi Epoxidation” on the Organic Chemistry Portal .
- “Shi epoxidation” on Wikipedia .
- “Shi Asymmetric Epoxidation” on Thermo Fisher Scientific .
- “Shi Epoxidation Oxazolidinone Ethyl Catalyst 90 879880-79-2” on Sigma Aldrich .
- “Myers Shi Asymmetric Epoxidation Reaction Chem 115” on Harvard University .
- “Shi Epoxidation” on nrochemistry.com .
Mechanism of Action
The epoxidizing species in the Shi Epoxidation is believed to be a dioxirane, which is a powerful epoxidation reagent . These are not indefinitely stable, but can be generated in situ by oxidation of a ketone with potassium peroxymonosulfate (Oxone) . The sulfate - as a good leaving group - facilitates the ring closure to the dioxiranes .
properties
IUPAC Name |
(3'aR,5S,7'aR)-3-(4-ethylphenyl)-2',2'-dimethylspiro[1,3-oxazolidine-5,6'-4,7a-dihydro-3aH-[1,3]dioxolo[4,5-c]pyran]-2,7'-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO6/c1-4-11-5-7-12(8-6-11)19-10-18(25-16(19)21)15(20)14-13(9-22-18)23-17(2,3)24-14/h5-8,13-14H,4,9-10H2,1-3H3/t13-,14-,18+/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLYFZOSQSKQBNR-LBTNJELSSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2CC3(C(=O)C4C(CO3)OC(O4)(C)C)OC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)N2C[C@@]3(C(=O)[C@H]4[C@@H](CO3)OC(O4)(C)C)OC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80468245 |
Source
|
| Record name | Shi Epoxidation Oxazolidinone Ethyl Catalyst | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80468245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Shi Epoxidation Oxazolidinone Ethyl Catalyst | |
CAS RN |
879880-79-2 |
Source
|
| Record name | Shi Epoxidation Oxazolidinone Ethyl Catalyst | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80468245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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